Cas no 2377608-83-6 (5-(3-Ethoxy-3-oxopropyl)thiophene-3-boronic acid)

• Product Name: 5-(3-Ethoxy-3-oxopropyl)thiophene-3-boronic acid
• CAS No: 2377608-83-6
• MF: C₉H₁₃BO₄S
• MW: 228.073121786118
• CID: 5523841
• Update Time: 2025-05-20

5-(3-Ethoxy-3-oxopropyl)thiophene-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Ethoxy-3-oxopropyl)thiophene-3-boronic acid

• Inchi： 1S/C9H13BO4S/c1-2-14-9(11)4-3-8-5-7(6-15-8)10(12)13/h5-6,12-13H,2-4H2,1H3
• InChI Key： LOYGEFNBXXZWAF-UHFFFAOYSA-N
• SMILES： C(C1SC=C(B(O)O)C=1)CC(=O)OCC

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 388.2±52.0 °C(Predicted)
• pka: 8.21±0.10(Predicted)

Additional information on 5-(3-Ethoxy-3-oxopropyl)thiophene-3-boronic acid

Comprehensive Guide to 5-(3-Ethoxy-3-oxopropyl)thiophene-3-boronic acid (CAS No. 2377608-83-6)

5-(3-Ethoxy-3-oxopropyl)thiophene-3-boronic acid (CAS No. 2377608-83-6) is a specialized boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the thiophene-based boronic acids family, which are crucial intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Researchers and industries value this compound for its unique reactivity and versatility in constructing complex molecular architectures.

The molecular structure of 5-(3-Ethoxy-3-oxopropyl)thiophene-3-boronic acid features a thiophene ring substituted with a boronic acid group at the 3-position and an ethoxycarbonylpropyl side chain at the 5-position. This combination of functional groups makes it an excellent building block for synthesizing heterocyclic compounds, conjugated polymers, and pharmaceutical intermediates. Recent studies highlight its growing importance in developing OLED materials and biologically active molecules, aligning with current trends in green chemistry and sustainable drug discovery.

In pharmaceutical applications, 5-(3-Ethoxy-3-oxopropyl)thiophene-3-boronic acid serves as a key intermediate for designing kinase inhibitors and anticancer agents. The boronic acid moiety enables selective binding to biological targets, while the thiophene scaffold contributes to improved pharmacokinetic properties. With the rising demand for targeted therapies and precision medicine, this compound has gained attention in medicinal chemistry research, particularly in developing treatments for chronic diseases and age-related disorders.

The material science community utilizes 5-(3-Ethoxy-3-oxopropyl)thiophene-3-boronic acid for creating advanced organic electronic materials. Its ability to participate in cross-coupling reactions makes it valuable for synthesizing π-conjugated systems used in organic photovoltaics and flexible electronics. As the world shifts toward renewable energy solutions, researchers are exploring this compound's potential in next-generation solar cells and energy storage devices, addressing global concerns about climate change and energy sustainability.

From a synthetic chemistry perspective, 5-(3-Ethoxy-3-oxopropyl)thiophene-3-boronic acid offers several advantages. The ethoxycarbonyl group provides a handle for further functionalization, while the boronic acid group enables efficient C-C bond formation under mild conditions. These characteristics make it particularly useful in parallel synthesis and combinatorial chemistry, where rapid access to diverse molecular libraries is essential for drug discovery and materials optimization.

Quality control of 5-(3-Ethoxy-3-oxopropyl)thiophene-3-boronic acid typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's stability under various conditions makes it suitable for long-term storage and global distribution, important factors for research laboratories and industrial users. Current market trends show increasing demand for high-purity boronic acid derivatives, driven by growth in the pharmaceutical and electronic materials sectors.

Environmental and safety considerations for handling 5-(3-Ethoxy-3-oxopropyl)thiophene-3-boronic acid follow standard laboratory protocols for organoboron compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended during use. The compound's growing application in green chemistry processes reflects the chemical industry's commitment to sustainable practices and reduced environmental impact.

Future research directions for 5-(3-Ethoxy-3-oxopropyl)thiophene-3-boronic acid include exploring its potential in bioconjugation chemistry and theragnostic agents. The combination of thiophene and boronic acid functionalities offers unique opportunities for developing smart materials that respond to biological stimuli. As AI-driven drug discovery and computational chemistry continue to advance, this compound is likely to play an increasingly important role in rational drug design and materials innovation.

For researchers seeking reliable sources of 5-(3-Ethoxy-3-oxopropyl)thiophene-3-boronic acid (CAS No. 2377608-83-6), several specialized chemical suppliers offer this compound with varying purity grades. The selection of appropriate grade depends on the intended application, with pharmaceutical research typically requiring higher purity standards than material science applications. Current market analysis indicates stable availability with projected growth in production capacity to meet increasing demand from biotech startups and academic research institutions.